Cas no 2680900-24-5 (1-(tert-butoxy)carbonyl-3-iodo-1H-indazole-5-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-iodo-1H-indazole-5-carboxylic acid
• CAS No: 2680900-24-5
• MF: C₁₃H₁₃IN₂O₄
• MW: 388.157795667648
• CID: 5653756
• PubChem ID: 165934669
• Update Time: 2025-06-13

1-(tert-butoxy)carbonyl-3-iodo-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28262862
• 1-[(tert-butoxy)carbonyl]-3-iodo-1H-indazole-5-carboxylic acid
• 2680900-24-5
• 1-(tert-butoxy)carbonyl-3-iodo-1H-indazole-5-carboxylic acid

• Inchi： 1S/C13H13IN2O4/c1-13(2,3)20-12(19)16-9-5-4-7(11(17)18)6-8(9)10(14)15-16/h4-6H,1-3H3,(H,17,18)
• InChI Key： MOUKCAPHEPZEBY-UHFFFAOYSA-N
• SMILES： IC1C2C=C(C(=O)O)C=CC=2N(C(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 387.99200g/mol
• Monoisotopic Mass: 387.99200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.4Ų

Additional information on 1-(tert-butoxy)carbonyl-3-iodo-1H-indazole-5-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-3-iodo-1H-indazole-5-carboxylic acid (CAS No. 2680900-24-5)

1-(tert-butoxy)carbonyl-3-iodo-1H-indazole-5-carboxylic acid (CAS No. 2680900-24-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often abbreviated as Boc-3-iodo-indazole-5-carboxylic acid, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the iodo substituent, make it a versatile building block for drug discovery and development.

The growing interest in indazole derivatives stems from their broad pharmacological applications, particularly in oncology and neurology. Researchers are increasingly exploring 1H-indazole scaffolds due to their ability to modulate protein-protein interactions and enzyme activity. The presence of the carboxylic acid moiety in this compound further enhances its utility, allowing for easy conjugation with other molecules via amide bond formation. This property is particularly valuable in the design of targeted therapeutics and PROTACs (Proteolysis Targeting Chimeras), which are currently hot topics in drug development.

From a synthetic chemistry perspective, CAS 2680900-24-5 offers several advantages. The Boc group provides excellent protection for the indazole nitrogen during multi-step syntheses, while the 3-iodo position serves as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These features align perfectly with current trends in click chemistry and fragment-based drug design, making this compound particularly relevant to modern medicinal chemistry approaches.

In the context of AI-assisted drug discovery, compounds like 1-(tert-butoxy)carbonyl-3-iodo-1H-indazole-5-carboxylic acid are gaining prominence as they fit well into machine learning models for molecular property prediction. The well-defined chemical features of this molecule make it an excellent candidate for cheminformatics studies and virtual screening pipelines. Many researchers are now searching for information about such pharmaceutical intermediates to feed into their computational chemistry workflows.

The stability and storage conditions of Boc-3-iodo-indazole-5-carboxylic acid are frequently asked questions among laboratory chemists. Proper handling typically involves storage at 2-8°C under inert atmosphere to preserve both the iodo functionality and the carboxylic acid group. The compound's solubility profile (generally soluble in polar aprotic solvents like DMF or DMSO) makes it convenient for most synthetic applications, addressing another common query from researchers working with this material.

Recent publications have highlighted the use of CAS 2680900-24-5 in developing kinase inhibitors, particularly those targeting cancer pathways. The indazole core is known to interact favorably with ATP-binding sites of various kinases, and the 5-carboxylic acid substitution allows for additional interactions with the kinase surface. This has led to increased search traffic for "indazole-based kinase inhibitors" and "Boc-protected heterocycles" in scientific databases.

From a green chemistry perspective, there's growing interest in optimizing synthetic routes to compounds like 1-(tert-butoxy)carbonyl-3-iodo-1H-indazole-5-carboxylic acid using catalytic methods and renewable solvents. The pharmaceutical industry's focus on sustainable synthesis has made these aspects particularly relevant, with many researchers investigating atom-economical approaches to introduce the iodo substituent while minimizing waste generation.

The analytical characterization of Boc-3-iodo-indazole-5-carboxylic acid typically involves a combination of HPLC, NMR (particularly ¹H and ¹³C), and mass spectrometry. These techniques are crucial for quality control, especially when the compound is used as a reference standard or building block in GMP-compliant syntheses. The distinct NMR signals of the tert-butyl group and the aromatic protons provide clear fingerprints for compound identification, addressing another common need in analytical laboratories.

In the realm of peptide chemistry, the carboxylic acid functionality of this compound enables its incorporation into larger molecular architectures through amide coupling reactions. This application has become increasingly important with the rise of peptide therapeutics and peptide-drug conjugates, which represent one of the fastest-growing segments in the pharmaceutical market. The compatibility of the Boc group with standard Fmoc-based peptide synthesis protocols adds to the compound's versatility.

Looking forward, 1-(tert-butoxy)carbonyl-3-iodo-1H-indazole-5-carboxylic acid is poised to play a significant role in emerging areas such as DNA-encoded libraries (DELs) and covalent inhibitor design. The iodo substituent's ability to participate in various cross-coupling reactions makes it valuable for library diversification, while the carboxylic acid allows for straightforward conjugation to DNA tags or other targeting moieties. These applications align with current industry trends toward high-throughput screening platforms and precision medicine approaches.